![molecular formula C17H14N2O3S B2430834 Methyl 5-[(6-phenylpyrimidin-4-ylthio)methyl]furan-2-carboxylate CAS No. 927967-71-3](/img/structure/B2430834.png)
Methyl 5-[(6-phenylpyrimidin-4-ylthio)methyl]furan-2-carboxylate
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Description
Methyl 5-[(6-phenylpyrimidin-4-ylthio)methyl]furan-2-carboxylate is a useful research compound. Its molecular formula is C17H14N2O3S and its molecular weight is 326.37. The purity is usually 95%.
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Scientific Research Applications
Antiprotozoal Agents
Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines, related to the compound , have been investigated for their potential as antiprotozoal agents. These compounds have shown significant activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating their potential in treating diseases caused by these protozoa. The research demonstrates the compounds' strong DNA affinities and in vivo activity in a trypanosomal mouse model, showcasing their potential for therapeutic applications (Ismail et al., 2004).
Neuroinflammation Imaging
Research on PET imaging targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) involves compounds with structural similarities to Methyl 5-[(6-phenylpyrimidin-4-ylthio)methyl]furan-2-carboxylate. These studies focus on developing noninvasive tools for imaging reactive microglia and disease-associated microglia, contributing to neuroinflammation in various neuropsychiatric disorders. The research highlights the potential of these compounds in the development of new therapeutics for neuroinflammation and in studying the immune environment of central nervous system malignancies (Horti et al., 2019).
Antimycobacterial Agents
Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate, a compound with a furan moiety similar to the subject chemical, has been identified as a promising class of antimycobacterial agents. These agents are capable of interfering with iron homeostasis, presenting a novel approach to tackling mycobacterial infections. The study provides structural data on these compounds, which could aid in the development of new antimycobacterial drugs (Mori et al., 2022).
Synthesis and Biological Activity
The synthesis and biological activity of Methyl-5-(hydroxymethyl)-2-furan carboxylate and its derivatives have been explored for their cytotoxicity against cancer cell lines and antimicrobial properties. This research highlights the potential of furan derivatives in the development of new pharmacological agents with significant biological activities (Phutdhawong et al., 2019).
Properties
IUPAC Name |
methyl 5-[(6-phenylpyrimidin-4-yl)sulfanylmethyl]furan-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3S/c1-21-17(20)15-8-7-13(22-15)10-23-16-9-14(18-11-19-16)12-5-3-2-4-6-12/h2-9,11H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OECMUPHXVFUOHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(O1)CSC2=NC=NC(=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.